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Compound of Interest

Compound Name: Genite

Cat. No.: B165547 Get Quote

This guide provides a comparative overview of Genite (2,4-Dichlorophenyl benzenesulfonate)

and other related benzenesulfonate esters that have been utilized in agricultural and research

settings. The focus is on their chemical properties, mode of action, and available performance

data, aimed at researchers, scientists, and professionals in drug and pesticide development.

Introduction to Benzenesulfonate Esters
Benzenesulfonate esters are a class of organic compounds characterized by a sulfonate group

(-SO₂O-) connected to a benzene ring and an ester functional group. These compounds have

been investigated for various applications, including as pesticides. Genite, a prominent

historical example, was primarily used as an acaricide (miticide) to control spider mites on

various crops. Its mode of action, like other related compounds, is believed to involve the

disruption of mite metabolism, although specific molecular targets are not as well-defined as

those of modern pesticides.

Comparative Performance and Physicochemical
Properties
The following table summarizes key data for Genite and other selected benzenesulfonate

esters. Due to the historical nature of many of these compounds, data is often limited to acute

toxicity studies and basic physicochemical properties.
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Compound
Chemical
Name

Molecular
Formula

CAS
Number

Primary
Use

Acute Oral
LD50 (rats,
mg/kg)

Genite

(Genitol)

2,4-

Dichlorophen

yl

benzenesulfo

nate

C₁₂H₈Cl₂O₃S 97-16-5 Acaricide 980 - 2000

Ovex

(Ovotran)

p-

Chlorophenyl

p-

chlorobenzen

esulfonate

C₁₂H₈Cl₂O₃S 80-33-1
Acaricide,

Ovicide
2050

Fenson

p-

Chlorophenyl

benzenesulfo

nate

C₁₂H₉ClO₃S 80-38-6
Acaricide,

Ovicide
1300 - 1600

Sulphenone

p-

Chlorophenyl

phenyl

sulfone

C₁₂H₉ClO₂S 80-00-2 Acaricide 1400 - 3650

Note: Sulphenone is a sulfone, not a sulfonate ester, but is often grouped with these acaricides

due to structural and application similarities.

Experimental Methodologies
The data presented in this guide, particularly the toxicity values, are derived from standard

toxicological studies. A generalized protocol for determining acute oral LD50 is described

below.

Protocol: Acute Oral LD50 Determination

Animal Model: Typically, studies are conducted using laboratory rats (e.g., Wistar or

Sprague-Dawley strains), grouped by sex.
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Dosage Preparation: The test compound (e.g., Genite) is dissolved or suspended in a

suitable vehicle, such as corn oil or water. A range of doses is prepared.

Administration: A single dose of the prepared substance is administered to the animals via

oral gavage. A control group receives only the vehicle.

Observation: Animals are observed for a period of 14 days. Key observations include clinical

signs of toxicity, behavioral changes, and mortality.

Data Analysis: The mortality data is statistically analyzed using methods like probit analysis

to calculate the LD50 value, which is the dose estimated to be lethal to 50% of the test

population.

This protocol provides a framework for understanding how the comparative toxicity data for

compounds like Genite and Ovex were historically generated.

Structural and Functional Relationships
The general structure of a benzenesulfonate ester forms the basis for compounds like Genite.

The variations in the substituent groups on the phenyl rings significantly influence the

compound's efficacy, spectrum of activity, and toxicity.
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General Structure of Benzenesulfonate Esters

Specific Example: Genite

Benzenesulfonyl Group

Ester Linkage
(-O-) Benzenesulfonyl

is a

Aryl Group

2,4-Dichlorophenyl Group

is a

Ester Linkage
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Diagram illustrating the general structure of benzenesulfonate esters and the specific structure
of Genite.

The diagram above illustrates the core chemical scaffold. In Genite, the specific "Aryl Group" is

a 2,4-Dichlorophenyl group, which confers its particular acaricidal properties.

Workflow for Comparative Assessment
The process for evaluating and comparing these chemical compounds follows a logical

progression from initial screening to detailed toxicological assessment.

Identify Candidate
Benzenesulfonate Esters

Synthesize &
Characterize Compounds

Primary Screening
(e.g., in vitro mite assays)

Secondary Screening
(e.g., greenhouse trials)

Toxicological Assessment
(e.g., LD50 studies) Lead Compound Selection
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Workflow for the evaluation and comparison of novel pesticide candidates.

This workflow highlights the systematic approach required to move from a broad class of

chemical structures to a single, viable lead compound for further development, incorporating

both efficacy and safety evaluations.

To cite this document: BenchChem. [A Comparative Analysis of Genite and Other
Benzenesulfonate Esters in Pest Management]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b165547#genite-vs-other-benzenesulfonate-esters-
a-comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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